![molecular formula C13H11N5O7S B2494606 3,5-Dinitrobenzoic acid; [(6-hydroxypyridin-3-yl)sulfanyl]methanimidamide CAS No. 2350179-26-7](/img/structure/B2494606.png)
3,5-Dinitrobenzoic acid; [(6-hydroxypyridin-3-yl)sulfanyl]methanimidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-Dinitrobenzoic acid is a compound known for its role in forming coordination polymers and complex chemical structures through various interactions, including hydrogen bonding and π–π interactions. Its derivatives, including those formed with [(6-hydroxypyridin-3-yl)sulfanyl]methanimidamide, have been explored for their unique chemical and physical properties, contributing to advancements in material science and organic chemistry.
Synthesis Analysis
The synthesis of coordination polymers involving 3,5-dinitrobenzoic acid has shown solvent-dependent outcomes, indicating the critical role of solvents (e.g., acetone, dimethyl sulfoxide) in determining the structure of the resulting complexes (Pedireddi & Varughese, 2004). Furthermore, the synthesis of derivatives from 3,5-dinitrobenzoic acid through modifications at the benzylic position after amide formation highlights the compound's versatility in chemical synthesis (Barker et al., 2008).
Molecular Structure Analysis
The molecular structures of complexes involving 3,5-dinitrobenzoic acid are significantly influenced by the solvents used during synthesis. For instance, different solvents lead to polymers and complexes with diverse structures, such as solvated channel structures and bilayered structures, showcasing the compound's ability to form a wide range of molecular architectures (Pedireddi & Varughese, 2004).
Chemical Reactions and Properties
The reactivity of 3,5-dinitrobenzoic acid derivatives has been demonstrated in the formation of anionic σ-complexes, indicating the compound's potential in facilitating aromatic nucleophilic substitution reactions (HasegawaYoshinori, 1983). Additionally, the formation of non-symmetrical 3,5-diamidobenzyl amines, ethers, and sulfides from 3,5-dinitrobenzoic acid highlights its utility in producing functionalized organic compounds (Barker et al., 2008).
Physical Properties Analysis
The physical properties of compounds derived from 3,5-dinitrobenzoic acid, such as those involving coordination polymers, are closely tied to their molecular structures, which are influenced by factors like the solvent used in synthesis and the specific interactions (e.g., hydrogen bonding, π–π interactions) that occur within the crystal lattice (Pedireddi & Varughese, 2004).
Chemical Properties Analysis
The chemical properties of 3,5-dinitrobenzoic acid derivatives, such as their ability to undergo nucleophilic substitution and form a variety of functionalized products, underscore their reactivity and versatility. These properties are pivotal in the synthesis of novel organic compounds with potential applications in various fields of chemistry (HasegawaYoshinori, 1983); (Barker et al., 2008).
Scientific Research Applications
Solvent-Dependent Coordination Polymers
- Research on 3,5-dinitrobenzoic acid has demonstrated its ability to form coordination polymers with cobalt complexes, which are influenced by the solvents used during synthesis. Different solvents lead to unique structures and recognition patterns in these polymers, showcasing the acid's versatility in forming diverse molecular architectures (Pedireddi & Varughese, 2004).
Ternary Multicomponent Crystals
- The acid is utilized in creating ternary crystalline molecular complexes. These complexes are formed by combining 3,5-dinitrobenzoic acid with other compounds through charge-transfer interactions and hydrogen bonding, highlighting its role in studying proton transfer in crystal environments (Seaton, Blagden, Munshi, & Scowen, 2013).
Crystal Structures and Hydrogen Bonding
- Studies on the crystal structures of co-crystal adducts of 3,5-dinitrobenzoic acid reveal complex hydrogen-bonded and π–π-bonded structures, indicating the acid's utility in forming intricate molecular assemblies (Smith & Lynch, 2014).
Antitubercular Agents
- While exploring new antituberculosis agents, derivatives of 3,5-dinitrobenzoic acid were found to exhibit significant activity against Mycobacterium tuberculosis. These derivatives showed selective antimycobacterial effects, emphasizing the potential of 3,5-dinitrobenzoic acid in medicinal chemistry (Karabanovich et al., 2016).
Nucleophilic Substitution Reactions
- Research has explored the reactions of derivatives of 3,5-dinitrobenzoic acid with hydroxide ion in aqueous solutions, contributing to our understanding of nucleophilic substitution reactions in aromatic compounds (HasegawaYoshinori, 1983).
Layered Structures Formation
- The acid has been shown to form layered structures, capable of incorporating other molecules like anthracene, which is significant for the development of new materials with specific properties (Pedireddi, Ranganathan, & Chatterjee, 1998).
Derivatization of Alcohols
- A method was developed to convert alcohols to their corresponding 3,5-dinitrobenzoates, demonstrating the chemical's utility in organic synthesis and analysis (Sonkar, Sengupta, Singh, & Lumb, 2022).
Polyethyleneoxy Compounds Analysis
- 3,5-Dinitrobenzoic acid is used in a modified method for analyzing hydroxyl groups in polyethylene glycol and non-ionic surfactants, proving its applicability in analytical chemistry (Han, 1967).
Safety and Hazards
The compound “3,5-Dinitrobenzoic acid; [(6-hydroxypyridin-3-yl)sulfanyl]methanimidamide” is associated with several safety hazards. It has been assigned the GHS07 pictogram and the signal word “Warning”. Hazard statements include H302, H312, H315, H319, H332, H335, indicating potential harm if swallowed, skin and eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
3,5-dinitrobenzoic acid;(6-oxo-1H-pyridin-3-yl) carbamimidothioate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4N2O6.C6H7N3OS/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15;7-6(8)11-4-1-2-5(10)9-3-4/h1-3H,(H,10,11);1-3H,(H3,7,8)(H,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXTDHZBMURFUDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)NC=C1SC(=N)N.C1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N5O7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.